Cas no 1105223-82-2 (N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine)

• Product Name: N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• CAS No: 1105223-82-2
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 6009296
• PubChem ID: 44062313
• Update Time: 2025-06-11

N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 4-N-(4-methylphenyl)-6-N-(oxolan-2-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1105223-82-2
• F5325-0085
• N6-((tetrahydrofuran-2-yl)methyl)-N4-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• AKOS005655284

• Inchi： 1S/C17H20N6O/c1-11-4-6-12(7-5-11)20-15-14-10-19-23-16(14)22-17(21-15)18-9-13-3-2-8-24-13/h4-7,10,13H,2-3,8-9H2,1H3,(H3,18,19,20,21,22,23)
• InChI Key： GSXSDWKERPODQK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])N([H])C1=NC2=C(C([H])=NN2[H])C(N([H])C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])=N1

Computed Properties

• Exact Mass: 324.16985928g/mol
• Monoisotopic Mass: 324.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

Comprehensive Overview of N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 1105223-82-2)

The compound N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, identified by its CAS No. 1105223-82-2, is a highly specialized chemical entity within the pyrazolo[3,4-d]pyrimidine class. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. The presence of both 4-methylphenyl and oxolan-2-ylmethyl substituents contributes to its distinct physicochemical properties, making it a subject of interest for drug discovery and development.

In the context of current scientific trends, researchers are increasingly focusing on small-molecule inhibitors targeting specific enzymatic pathways. The pyrazolo[3,4-d]pyrimidine scaffold, as exemplified by CAS No. 1105223-82-2, is known for its ability to modulate kinase activity, a property that aligns with the growing demand for precision medicine solutions. This compound's potential as a kinase inhibitor has been explored in various preclinical studies, particularly in oncology and inflammatory diseases, where targeted therapies are revolutionizing treatment paradigms.

The synthesis of N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine involves multi-step organic transformations, with particular emphasis on the introduction of the oxolan-2-ylmethyl moiety. This structural element enhances the compound's bioavailability and metabolic stability, addressing common challenges faced in drug-like molecule development. Recent advancements in heterocyclic chemistry have enabled more efficient routes to such complex architectures, reducing production costs and improving scalability.

From a pharmacological perspective, the 1H-pyrazolo[3,4-d]pyrimidine core of this compound offers excellent opportunities for structure-activity relationship (SAR) studies. Medicinal chemists are particularly interested in how modifications to the 4-methylphenyl group or the oxolan-2-ylmethyl substituent might influence target selectivity and potency. These investigations are crucial for developing next-generation therapeutics with improved efficacy and reduced off-target effects.

In the realm of computational chemistry and molecular modeling, CAS No. 1105223-82-2 serves as an important case study for docking simulations and binding affinity predictions. The compound's well-defined three-dimensional structure makes it ideal for studying protein-ligand interactions, particularly with ATP-binding sites of various kinases. Such computational approaches are becoming increasingly valuable in virtual screening campaigns, accelerating the identification of promising drug candidates.

The analytical characterization of N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods provide crucial insights into the compound's purity, stereochemistry, and solid-state properties - all essential parameters for pharmaceutical development. Recent improvements in analytical instrumentation have significantly enhanced our ability to characterize such complex molecules with unprecedented precision.

From a regulatory standpoint, compounds like CAS No. 1105223-82-2 are subject to rigorous evaluation under Good Laboratory Practice (GLP) and Good Manufacturing Practice (GMP) guidelines. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has led to more robust synthetic protocols and stringent quality control measures for such specialized intermediates. These developments ensure that research-grade materials meet the exacting standards required for translational studies.

The commercial availability of N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories worldwide. However, researchers must carefully evaluate certificate of analysis (CoA) documents and consider conducting additional characterization to verify compound identity and purity, especially when working with novel analogs or derivatives.

Looking ahead, the scientific community anticipates continued interest in pyrazolo[3,4-d]pyrimidine-based compounds like CAS No. 1105223-82-2, particularly as our understanding of cellular signaling pathways expands. The integration of artificial intelligence in drug discovery and the growing emphasis on personalized medicine are likely to drive further exploration of this chemical space. Future research may focus on optimizing the pharmacokinetic profile of such molecules or exploring their potential in combination therapies.

For researchers working with N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed, including the use of personal protective equipment and appropriate ventilation. Detailed safety data sheets should always be consulted prior to working with any chemical substance.

The intellectual property landscape surrounding pyrazolo[3,4-d]pyrimidine derivatives is complex and evolving. Researchers should conduct thorough patent searches before embarking on development programs involving CAS No. 1105223-82-2 or related structures. The pharmaceutical industry's competitive nature has led to extensive patent filings in this area, particularly around kinase inhibitor applications.

In conclusion, N4-(4-methylphenyl)-N6-[(oxolan-2-yl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine represents an important example of modern medicinal chemistry's capabilities. Its CAS No. 1105223-82-2 serves as a key identifier for researchers exploring the therapeutic potential of heterocyclic compounds. As scientific understanding progresses and technological advancements continue, this compound and its analogs may play increasingly significant roles in addressing unmet medical needs through targeted therapeutic interventions.